Cas no 20021-12-9 (Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)-)

• Product Name: Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)-
• CAS No: 20021-12-9
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 291090
• PubChem ID: 177103
• Update Time: 2025-05-27

Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)-
• 2-(2,4-Dichlor-6-methyl-phenoxy)-propionsaeure
• 2-(2,4-dichloro-6-methyl-phenoxy)-propionic acid
• Propanoic acid,2-(2,4-dichloro-6-methylphenoxy)
• DTXSID30942020
• 2-(4,6-Dichloro-2-methylphenoxy)propionic Acid
• Propionic acid, 2-((4,6-dichloro-o-tolyl)oxy)-
• SCHEMBL9501814
• 2-(2,4-dichloro-6-methylphenoxy)propanoic acid
• 20021-12-9

• Inchi： 1S/C10H10Cl2O3/c1-5-3-7(11)4-8(12)9(5)15-6(2)10(13)14/h3-4,6H,1-2H3,(H,13,14)
• InChI Key： VUEYDEGVOQIELL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C)=C1OC(C(=O)O)C)Cl

Computed Properties

• Exact Mass: 248.00100
• Monoisotopic Mass: 248.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 3.15370

Additional information on Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)-

Comprehensive Overview of Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)- (CAS No. 20021-12-9)

Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)-, with the CAS number 20021-12-9, is a specialized organic compound that has garnered significant attention in agricultural and industrial applications. This compound, often referred to by its systematic name, belongs to the class of phenoxypropionic acids. Its unique chemical structure, featuring a 2,4-dichloro-6-methylphenoxy group, contributes to its functional versatility. Researchers and industry professionals frequently explore its properties for potential uses in crop protection and material science.

In recent years, the demand for environmentally friendly and sustainable chemical solutions has surged. Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)- has been studied for its potential role in developing low-impact agrochemicals. With growing concerns about soil health and biodiversity, this compound's selective activity makes it a candidate for integrated pest management (IPM) systems. Its phenoxy moiety is particularly noteworthy, as it often correlates with bioactivity in plant growth regulators and herbicides.

The synthesis of CAS 20021-12-9 involves multi-step organic reactions, including etherification and carboxylation processes. Advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography) and GC-MS (Gas Chromatography-Mass Spectrometry) are employed to ensure purity and consistency. These methods align with the industry's push toward precision chemistry, where even minor impurities can significantly impact performance.

One of the most searched questions regarding this compound is: "What are the applications of 2-(2,4-dichloro-6-methylphenoxy)propanoic acid?" Current research highlights its use in formulating selective herbicides that target broadleaf weeds without affecting cereal crops. This specificity is crucial for modern agriculture, where minimizing chemical load is a priority. Additionally, its potential as an intermediate in pharmaceutical synthesis is under investigation, particularly for developing novel bioactive molecules.

From an environmental perspective, the degradation pathway of Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)- is a hot topic. Studies focus on its half-life in soil and water, as well as its metabolites' ecotoxicity. Biodegradation mechanisms, including microbial breakdown, are being explored to address concerns about residual effects. This aligns with the global shift toward green chemistry principles, which emphasize designing safer chemicals.

Regulatory compliance is another critical aspect. While CAS 20021-12-9 is not classified as hazardous under major chemical inventories, its handling requires standard laboratory precautions. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, ensuring workplace safety. This transparency is vital for industries aiming to meet REACH and EPA standards.

Innovations in formulation technology have further expanded the utility of this compound. Microencapsulation techniques, for instance, enhance its stability and controlled release properties. Such advancements address common user queries like "How to improve the efficacy of phenoxy-based herbicides?" By optimizing delivery systems, researchers aim to reduce application frequency and environmental footprint.

In conclusion, Propanoic acid, 2-(2,4-dichloro-6-methylphenoxy)- represents a fascinating intersection of chemistry and sustainability. Its multifaceted applications, coupled with ongoing research into safer alternatives, position it as a compound of enduring relevance. As scientific inquiry continues to unravel its potential, this molecule will likely play a pivotal role in addressing contemporary agricultural and industrial challenges.